Cas no 134541-15-4 (Diethyl 2-cyano-3-oxosuccinate)

• Product Name: Diethyl 2-cyano-3-oxosuccinate
• CAS No: 134541-15-4
• MF: C₉H₁₁NO₅
• MW: 213.187342882156
• MDL: MFCD00026853
• CID: 134025
• PubChem ID: 291830
• Update Time: 2025-04-19

Diethyl 2-cyano-3-oxosuccinate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-cyano-3-oxosuccinate
• Butanedioic acid,2-cyano-3-oxo-, 1,4-diethyl ester
• diethyl 2-cyano-3-oxobutanedioate
• Aethoxalyl-cyan-essigsaeure-aethylester
• cyano-oxalacetic acid diethyl ester
• Cyan-oxalessigsaeure-diaethylester
• NSC-157379
• NSC157379
• DTXSID30303213
• AS-5758
• 2-Cyano-3-oxo-succinic acid diethyl ester
• 134541-15-4
• MFCD00026853
• CS-0324482
• AKOS015908485
• FT-0643223
• 1,4-diethyl 2-cyano-3-oxobutanedioate
• DB-042242

• MDL： MFCD00026853
• Inchi： 1S/C9H11NO5/c1-3-14-8(12)6(5-10)7(11)9(13)15-4-2/h6H,3-4H2,1-2H3
• InChI Key： FTSVKFGREWPODP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 213.06400
• Monoisotopic Mass: 213.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.5Ų

Experimental Properties

• Density: 1.218
• Melting Point: 88 °C
• Boiling Point: 323.2°Cat760mmHg
• Flash Point: 140.6°C
• Refractive Index: 1.452
• PSA: 93.46000
• LogP: -0.17852

Diethyl 2-cyano-3-oxosuccinate Security Information

• Hazard Statement： Irritant/Harmful
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives